N-(2,6-dimethylphenyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C20H17N3O3/c1-12-6-5-7-13(2)17(12)22-16(24)10-23-11-21-18-14-8-3-4-9-15(14)26-19(18)20(23)25/h3-9,11H,10H2,1-2H3,(H,22,24)
• InChI Key: BGMFNJPBCZQWRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C=NC3=C(C2=O)OC4=CC=CC=C43
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide, also known as DBPAA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DBPAA is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Scientific Research Applications

Antibacterial Activity

The compound’s potential as an antibacterial agent is a critical area of study. Researchers investigate its efficacy against various bacterial strains, including Staphylococcus aureus, Escherichia coli, Proteus vulgaris, Pseudomonas aeruginosa, Salmonella typhi, and Salmonella paratyphi. .

Antifungal Properties

Exploring the antifungal activity of this compound is essential. Researchers evaluate its effectiveness against fungal pathogens, such as Candida species and Aspergillus. .

Anthelmintic Activity

The compound’s impact on parasitic worms (helminths) is another crucial aspect. Researchers assess its anthelmintic properties by studying its effects on nematodes (e.g., Caenorhabditis elegans) and other parasitic worms. .

Molecular Docking Studies

Computational approaches, such as molecular docking, help predict the compound’s binding affinity to specific target proteins. Researchers analyze its interactions with relevant protein structures, aiming to identify potential drug targets. .

Fingerprint Analysis

Surprisingly, this compound has applications beyond traditional pharmacology. Researchers explore its use in latent fingerprint analysis. Specifically, compound 6c exhibits good stickiness and finger rhythm without dense dust. .

Drug Discovery Potential

Overall, this research contributes to drug discovery efforts. By understanding the compound’s biological activities, researchers can optimize its structure, design analogs, and explore its potential as a lead compound for novel drugs. .